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Compound of Interest

Compound Name: Diethyl trisulfide

Cat. No.: B1294429 Get Quote

An In-depth Technical Guide to Diethyl Trisulfide and its Chemical Synonyms for

Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl trisulfide, a volatile organosulfur compound, is a subject of growing interest in various

scientific fields, from flavor chemistry to potential therapeutic applications. This technical guide

provides a comprehensive overview of diethyl trisulfide, focusing on its nomenclature,

experimental protocols for its analysis, and an exploration of the biological signaling pathways

modulated by related trisulfide compounds. This document is intended to serve as a core

resource for researchers, scientists, and professionals involved in drug development and

related disciplines.

Synonyms and Chemical Identifiers for Diethyl
Trisulfide
Accurate and consistent identification of chemical compounds is crucial in scientific literature

and databases. Diethyl trisulfide is known by several synonyms and is cataloged under

various chemical identifiers. The following table summarizes the key nomenclature and

registration information for diethyl trisulfide.[1][2]
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Identifier Type Value

IUPAC Name (ethyltrisulfanyl)ethane

Systematic Name 3,4,5-Trithiaheptane

Common Synonyms
Diethyl trisulphide, Ethyl trisulfide,

Diethyltrisulfane

CAS Number 3600-24-6

PubChem CID 77151

ChEBI ID CHEBI:167087

EINECS Number 222-754-1

FEMA Number 4029

InChI
InChI=1S/C4H10S3/c1-3-5-7-6-4-2/h3-4H2,1-

2H3

InChIKey OPMRTBDRQRSNDN-UHFFFAOYSA-N

SMILES CCSSSCC

Experimental Protocols
Detailed methodologies are essential for the replication and advancement of scientific

research. This section provides an overview of experimental protocols for the synthesis and

analysis of diethyl trisulfide and related volatile sulfur compounds.

Synthesis of Dialkyl Trisulfides
While a specific, detailed protocol for the synthesis of diethyl trisulfide is not readily available

in the reviewed literature, a general method for the preparation of dialkyl trisulfides can be

adapted. One common approach involves the reaction of an alkyl halide with a trisulfide-

donating reagent.[3][4]

Representative Protocol for the Synthesis of a Symmetrical Dialkyl Trisulfide:

Materials:
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Alkyl Halide (e.g., Ethyl bromide)

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Elemental Sulfur (S)

Ethanol

Deionized Water

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of Sodium Trisulfide Solution: In a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer, dissolve sodium sulfide nonahydrate in a minimal

amount of deionized water.

Add elemental sulfur (in a 2:1 molar ratio to sodium sulfide) and ethanol to the flask.

Heat the mixture to reflux with vigorous stirring for 2-3 hours to facilitate the formation of

the sodium trisulfide solution.

Reaction with Alkyl Halide: To the freshly prepared sodium trisulfide solution, add the alkyl

halide (e.g., ethyl bromide) dropwise over a period of 30 minutes while maintaining the

reflux.

Continue to reflux the reaction mixture for an additional 4-6 hours.

Work-up: After cooling to room temperature, extract the mixture with diethyl ether. Wash

the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be

purified by vacuum distillation.
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Analytical Protocols: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile compounds

like diethyl trisulfide. The following is a representative protocol for the analysis of volatile

sulfur compounds in a liquid matrix.[5][6][7]

Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

Place a 10 mL liquid sample in a 20 mL headspace vial.

For enhanced sensitivity, especially in aqueous matrices, add NaCl (e.g., to a final

concentration of 20% w/v) and a chelating agent like EDTA (e.g., 1% w/v).

Equilibrate the sample at a controlled temperature (e.g., 35-50°C) for a set time (e.g., 15

minutes).

Expose a SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace of the vial for a

defined extraction time (e.g., 30 minutes) at the same temperature.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 6890 Series or similar.

Mass Spectrometer: Agilent 5975C Network Mass Selective Detector or similar.

Column: Rxi-5Sil capillary column (30 m x 0.25 mm x 0.25 µm) or equivalent.

Injector: Splitless mode, 250°C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: Increase to 150°C at 15°C/min.
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Hold: Maintain at 150°C for 2 minutes.

Mass Spectrometer Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

Scan Range: m/z 30-400.

Quantitative Data
Quantitative data is essential for characterizing chemical compounds and understanding their

behavior. This section presents available quantitative data for diethyl trisulfide.

Mass Spectrometry Fragmentation
The mass spectrum of diethyl trisulfide obtained by electron ionization (EI) shows a

characteristic fragmentation pattern that can be used for its identification. The NIST WebBook

provides a reference mass spectrum for diethyl trisulfide.[8]

m/z Relative Intensity (%) Possible Fragment

29 100 [C₂H₅]⁺

61 85 [C₂H₅S]⁺

64 70 [S₂]⁺

93 60 [C₂H₅S₂]⁺

122 20 [C₄H₁₀S₂]⁺ (M-S)

154 15 [C₄H₁₀S₃]⁺ (Molecular Ion)

Note: Relative intensities are approximate and can vary depending on the instrument and

conditions.
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Signaling Pathways and Biological Activity
Disclaimer:Direct research on the specific signaling pathways modulated by diethyl trisulfide
is limited in the current scientific literature. However, extensive research has been conducted

on a closely related organosulfur compound, diallyl trisulfide (DATS), found in garlic. The

following information on signaling pathways is based on studies of DATS and is presented here

as a representative example of how a trisulfide compound may interact with biological systems.

The direct applicability of these pathways to diethyl trisulfide requires further investigation.

Diallyl trisulfide has been shown to modulate a variety of signaling pathways, primarily in the

context of cancer and cardiovascular health.[9][10][11][12][13][14][15][16]

Anticancer and Anti-inflammatory Signaling
DATS has been demonstrated to exert anticancer and anti-inflammatory effects by modulating

several key signaling pathways, including the NF-κB and MAPK pathways.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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